Cas no 2172455-33-1 (3-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)propanoic acid)

• Product Name: 3-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)propanoic acid
• CAS No: 2172455-33-1
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6179115
• PubChem ID: 165517122
• Update Time: 2025-10-22

3-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)propanoic acid
• 2172455-33-1
• 3-(1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetyl}piperidin-4-yl)propanoic acid
• EN300-1522251

• Inchi： 1S/C28H32N2O5/c31-25(30-15-11-19(12-16-30)9-10-26(32)33)17-28(13-14-28)29-27(34)35-18-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,19,24H,9-18H2,(H,29,34)(H,32,33)
• InChI Key： SKSLDFXWFTWFMC-UHFFFAOYSA-N
• SMILES： O=C(CC1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CCC(=O)O)CC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)propanoic acid

Introduction to 3-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)propanoic acid and Its Significance in Modern Chemical Biology

3-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)propanoic acid, identified by the CAS number 2172455-33-1, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its complex arrangement of functional groups, has garnered attention due to its potential applications in drug discovery and therapeutic development. The compound's unique architecture, featuring a piperidine ring, a cyclopropylacetyl moiety, and a fluorenylmethoxycarbonyl (Fmoc) protected amine group, positions it as a versatile scaffold for further chemical manipulation and biological investigation.

The significance of 3-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)propanoic acid is underscored by its structural features, which are designed to interact with biological targets in a highly specific manner. The presence of the piperidine ring is particularly noteworthy, as this motif is frequently encountered in biologically active molecules due to its ability to mimic secondary amine structures found in natural products. This feature enhances the compound's potential as a pharmacophore, facilitating interactions with enzymes and receptors.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The structural components of 3-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)propanoic acid suggest that it may possess properties conducive to such applications. For instance, the fluorenylmethoxycarbonyl (Fmoc) group is commonly used in peptide synthesis but also serves as a protective group for amines during chemical reactions. This protection-deprotection strategy is essential in the synthesis of more complex molecules, ensuring that reactive sites are selectively modified.

The cyclopropylacetyl moiety adds another layer of complexity to the compound's structure. Cyclopropyl groups are known to enhance binding affinity and metabolic stability, making them valuable in drug design. By incorporating this group into the molecular framework, 3-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)propanoic acid may exhibit improved pharmacokinetic properties compared to simpler analogs. This could be particularly advantageous in therapeutic contexts where long-term efficacy and minimal side effects are critical.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting expensive wet-lab experiments. The structural features of 3-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yl)propanoic acid have been analyzed using molecular docking simulations, which suggest potential interactions with various protein targets. These simulations have highlighted the compound's ability to bind to enzymes involved in signal transduction pathways, making it a promising candidate for further investigation.

The synthesis of 3-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetyl}piperidin-4-yli propanoic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves protecting group strategies, cross-coupling reactions, and careful control of reaction conditions to ensure high yield and purity. Despite these challenges, the compound's potential biological activity makes it a worthwhile target for synthetic efforts.

In conclusion, 3-(1-{2}-1-{((9H-fluoren)-9-yli)methoxycarbonyl}-amino)cyclopropyla cetyl)piperidin)-4-yli propanoic acid (CAS no 2172455 33 1) stands as a testament to the ingenuity of modern chemical biology research. Its complex structure and versatile functional groups make it a promising candidate for further exploration in drug discovery. As computational methods continue to refine our understanding of molecular interactions, compounds like this one will play an increasingly important role in developing novel therapeutics for a wide range of diseases.